Cas no 111495-98-8 (3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine)

• Product Name: 3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine
• CAS No: 111495-98-8
• MF: C₁₃H₁₅N₅O₅
• MW: 321.288702249527
• CID: 1198629
• PubChem ID: 6450947
• Update Time: 2025-04-20

3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine Chemical and Physical Properties

Names and Identifiers

• 3'-azido-3'-deoxy-3-[(1E)-3-oxoprop-1-en-1-yl]thymidine
• 111495-98-8
• (E)-3-[3-[(2R,4S,5S)-4-azido-5-(hydroxymethyl)tetrahydrofuran-2-yl]-5-methyl-2,6-dioxo-pyrimidin-1-yl]prop-2-enal
• CHEMBL3392149
• 3-(3-Oxo-1-propenyl)AZT
• 3-(3-Oxo-1-propenyl)-3'-azido-3'-deoxythymidine

• Inchi： 1S/C13H15N5O5/c1-8-6-18(13(22)17(12(8)21)3-2-4-19)11-5-9(15-16-14)10(7-20)23-11/h2-4,6,9-11,20H,5,7H2,1H3/b3-2+/t9-,10+,11+/m0/s1
• InChI Key： CFFCZKKWUJQDFW-LZDJJOMISA-N
• SMILES： O1[C@H](CO)[C@H](C[C@@H]1N1C(N(/C=C/C=O)C(C(C)=C1)=O)=O)N=[N+]=[N-]

Computed Properties

• Exact Mass: 321.10745
• Monoisotopic Mass: 321.10731860g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 624
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 3
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 102Ų

Experimental Properties

• PSA: 135.91